Cas no 2377610-92-7 (3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester)

• Product Name: 3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester
• CAS No: 2377610-92-7
• MF: C₁₇H₂₇BFNO₂
• MW: 307.211188554764
• CID: 5524927
• Update Time: 2025-10-08

3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester
• N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)butan-1-amine

• Inchi： 1S/C17H27BFNO2/c1-6-7-10-20-12-13-11-14(8-9-15(13)19)18-21-16(2,3)17(4,5)22-18/h8-9,11,20H,6-7,10,12H2,1-5H3
• InChI Key： VNOLRTYVYWPWRW-UHFFFAOYSA-N
• SMILES： C1(CNCCCC)=CC(B2OC(C)(C)C(C)(C)O2)=CC=C1F

Additional information on 3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester

3-(N-Butylaminomethyl)-4-fluorophenylboronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 2377610-92-7, known as 3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The pinacol ester derivative of this boronic acid is particularly valuable for its stability and reactivity in cross-coupling reactions, which are pivotal in modern synthetic chemistry.

The molecular structure of 3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester consists of a phenyl ring substituted with a fluorine atom at the para position and an N-butylaminomethyl group at the meta position. The presence of the fluorine atom introduces electronic effects that influence the reactivity of the molecule, while the N-butylaminomethyl group enhances solubility and facilitates further functionalization. The boronic acid moiety, protected as a pinacol ester, is a key feature that enables this compound to participate in Suzuki-Miyaura coupling reactions—a widely used method for forming carbon-carbon bonds.

Recent studies have highlighted the versatility of this compound in synthesizing advanced materials. For instance, researchers have employed it in the construction of conjugated polymers for organic electronics. The ability to precisely control the substitution pattern on the phenyl ring allows for tailored electronic properties, making this compound a valuable building block in material science. Additionally, its application in drug discovery has been explored, where the fluorine substituent can modulate pharmacokinetic profiles, and the boronic acid functionality can be utilized for bioconjugation.

The synthesis of 3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester typically involves multi-step processes that emphasize stereochemical control and functional group compatibility. Recent advancements in catalytic methods have improved the efficiency of these syntheses, reducing production costs and enhancing scalability. Moreover, green chemistry principles have been integrated into some protocols, minimizing environmental impact while maintaining high yields.

In terms of applications, this compound has found utility in several cutting-edge technologies. Its role as an intermediate in pharmaceutical synthesis has been well-documented, particularly in the development of fluoroquinolones and other fluoro-containing drugs. Furthermore, its use in nanotechnology applications, such as the fabrication of graphene-based composites, underscores its importance in emerging fields.

From an analytical standpoint, modern characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided deeper insights into the molecular structure and reactivity of this compound. These studies have revealed that the pinacol ester group significantly stabilizes the boronic acid moiety, preventing unwanted side reactions during storage and transportation.

In conclusion, 3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester (CAS No. 2377610-92-7) stands out as a versatile and indispensable molecule in contemporary chemical research. Its unique combination of structural features and reactivity makes it a cornerstone for advancing materials science, pharmaceuticals, and organic electronics. As research continues to uncover new applications and optimized synthetic routes, this compound is poised to play an even greater role in shaping future technological innovations.